N1-((3-((4-bromophenyl)sulfonyl)oxazolidin-2-yl)methyl)-N2-(2-methoxybenzyl)oxalamide

• IUPAC Name: N-[[3-(4-bromophenyl)sulfonyl-1,3-oxazolidin-2-yl]methyl]-N'-[(2-methoxyphenyl)methyl]oxamide
• InChI: InChI=1S/C20H22BrN3O6S/c1-29-17-5-3-2-4-14(17)12-22-19(25)20(26)23-13-18-24(10-11-30-18)31(27,28)16-8-6-15(21)7-9-16/h2-9,18H,10-13H2,1H3,(H,22,25)(H,23,26)
• InChI Key: VRQWUMZZRXHXFS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC(=O)C(=O)NCC2N(CCO2)S(=O)(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C20H22BrN3O6S
• Molecular Weight: 512.4 g/mol

Description

N1-((3-((4-bromophenyl)sulfonyl)oxazolidin-2-yl)methyl)-N2-(2-methoxybenzyl)oxalamide is a useful research compound. Its molecular formula is C20H22BrN3O6S and its molecular weight is 512.38. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Applications

• High Singlet Oxygen Quantum Yield Compounds : A study on zinc phthalocyanine derivatives, substituted with benzenesulfonamide groups containing Schiff base, highlighted their significant potential in photodynamic therapy (PDT) due to their good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, which are crucial for Type II mechanisms in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Antimicrobial Applications

• Oxazolidinone Antibacterial Agents : Novel oxazolidinone analogs, including U-100592 and U-100766, have demonstrated significant in vitro antibacterial activities against a variety of clinically important human pathogens, highlighting the class's unique mechanism of bacterial protein synthesis inhibition (Zurenko et al., 1996).

Antioxidant and Radical Scavenging Activity

• Bromophenol Derivatives : Research on bromophenol derivatives from the red alga Rhodomela confervoides has identified compounds with potent radical scavenging activity, suggesting their potential as natural antioxidants for preventing oxidative deterioration in food and pharmaceutical applications (Zhao et al., 2004).

Aldose Reductase Inhibition

• Aldose Reductase Inhibitors : A series of iminothiazolidin-4-one acetate derivatives were synthesized and evaluated as inhibitors of aldose reductase, showing potential for novel drug development for the treatment of diabetic complications (Ali et al., 2012).